Cas no 42761-76-2 (Gly-pro-4-methoxy-beta-naphthylamide)

• Product Name: Gly-pro-4-methoxy-beta-naphthylamide
• CAS No: 42761-76-2
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• MDL: MFCD00037726
• CID: 325218
• PubChem ID: 7276419
• Update Time: 2025-10-28

Gly-pro-4-methoxy-beta-naphthylamide Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide,glycyl-N-(4-methoxy-2-naphthalenyl)- (9CI)
• GLY-PRO 4-METHOXY-B-NAPHTHYLAMIDE*FREE BASE
• Gly-Pro 4-methoxy-β-naphthylamide
• H-Gly-Pro-4MβNA
• 1-(2-aminoacetyl)-N-(4-methoxynaphthalen-2-yl)pyrrolidine-2-carboxamide
• glycyl-L-proline-4-methoxy-2-naphthylamide
• MFCD00037726
• 42761-76-2
• H-Gly-Pro-4MbNA
• Gly-Pro 4-methoxy-beta-naphthylamide
• (S)-1-(2-Aminoacetyl)-N-(4-methoxynaphthalen-2-yl)pyrrolidine-2-carboxamide
• SCHEMBL4889705
• (2S)-1-(2-aminoacetyl)-N-(4-methoxynaphthalen-2-yl)pyrrolidine-2-carboxamide
• Gly-pro-4-methoxy-beta-naphthylamide

• MDL： MFCD00037726
• Inchi： 1S/C18H21N3O3/c1-24-16-10-13(9-12-5-2-3-6-14(12)16)20-18(23)15-7-4-8-21(15)17(22)11-19/h2-3,5-6,9-10,15H,4,7-8,11,19H2,1H3,(H,20,23)/t15-/m0/s1
• InChI Key： LSZPYDQEJZWJIJ-HNNXBMFYSA-N
• SMILES： O=C([C@@H]1CCCN1C(CN)=O)NC1C=C(C2C=CC=CC=2C=1)OC

Computed Properties

• Exact Mass: 327.15800
• Monoisotopic Mass: 327.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 84.66000
• LogP: 2.44780
• Solubility: Not determined

Gly-pro-4-methoxy-beta-naphthylamide Security Information

• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： S22; S36
• Hazardous Material Identification：
• Risk Phrases：R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Gly-pro-4-methoxy-beta-naphthylamide

Recent Advances in the Study of Gly-Pro-4-Methoxy-Beta-Naphthylamide (CAS: 42761-76-2) in Chemical Biology and Pharmaceutical Research

Gly-Pro-4-methoxy-beta-naphthylamide (CAS: 42761-76-2) is a synthetic peptide derivative that has garnered significant attention in recent years due to its potential applications in enzyme activity assays and drug discovery. This compound, often used as a substrate for dipeptidyl peptidase IV (DPP-IV) and other proteases, plays a crucial role in understanding enzymatic mechanisms and developing therapeutic agents. The latest research has focused on its biochemical properties, synthetic pathways, and applications in high-throughput screening for protease inhibitors.

Recent studies have demonstrated that Gly-Pro-4-methoxy-beta-naphthylamide exhibits high specificity for DPP-IV, making it an invaluable tool for studying this enzyme's role in metabolic disorders such as type 2 diabetes. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in a novel fluorescence-based assay to screen DPP-IV inhibitors, revealing several promising candidates for further development. The study emphasized the compound's stability and sensitivity, which are critical for accurate and reproducible results in high-throughput settings.

In addition to its role in enzyme assays, Gly-Pro-4-methoxy-beta-naphthylamide has been investigated for its potential in targeted drug delivery systems. Researchers have explored its conjugation with nanoparticles to enhance the bioavailability and specificity of protease inhibitors. A recent preprint on bioRxiv detailed a successful in vivo experiment where the compound was used to deliver a DPP-IV inhibitor to pancreatic cells, resulting in improved glycemic control in diabetic mice. This approach could pave the way for more effective treatments for diabetes and other metabolic diseases.

The synthesis of Gly-Pro-4-methoxy-beta-naphthylamide has also seen advancements, with new methodologies offering higher yields and purity. A 2024 paper in Organic & Biomolecular Chemistry described a streamlined solid-phase peptide synthesis (SPPS) protocol that reduces side reactions and improves scalability. This development is particularly significant for pharmaceutical companies looking to produce the compound at an industrial scale for diagnostic and therapeutic applications.

Despite these promising developments, challenges remain in the widespread adoption of Gly-Pro-4-methoxy-beta-naphthylamide. Issues such as cost-effectiveness, long-term stability, and potential off-target effects in complex biological systems need to be addressed. Future research directions may include optimizing its chemical structure for enhanced performance and exploring its utility in other enzymatic assays beyond DPP-IV. Collaborative efforts between academia and industry will be essential to fully realize the potential of this compound in advancing chemical biology and pharmaceutical research.